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Chemical Identity and Biological Activity Comparison

The table below summarizes the key information for neovestitol and vestitol, which are structurally similar

to isovestitol.

Feature Neovestitol Vestitol
IUPAC Name 4-(7-methoxy-3,4-dihydro-2H- 3-(2-hydroxy-4-
chromen-3-yl)benzene-1,3-diol [1] methoxyphenyl)-3,4-dihydro-2H-
chromen-7-ol [1]
Chemical Isoflavonoid [1] Isoflavonoid [1]

Classification

Major Natural Source

Brazilian Red Propolis (from Dalbergia
ecastaphyllum) [1] [2]

Brazilian Red Propolis (from
Dalbergia ecastaphyllum) [1] [2]
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Feature

Key Anti-inflammatory
Mechanisms

Antimicrobial Activity

Antioxidant Activity

Cytotoxic/Anticancer
Activity

Neovestitol

Inhibits LPS-induced neutrophil
migration; reduces ICAM-1 expression
(NO-dependent); reduces IL-6 levels;
drives macrophages to M2c
phenotype; inhibits NF-kB activation

[3] [4]

Effective against periodontal
pathogens like P. gingivalis and T.
forsythia, especially in combination
with vestitol [2]

Demonstrated antioxidant properties

[6]

Part of Brazilian Red Propolis extracts
that show cytotoxic profiles against
colon cancer cells [7] [5]

Vestitol

Inhibits neutrophil migration in
Vivo; shown to inhibit leukocyte-
endothelial cell interactions [5]

Effective against periodontal
pathogens, with strong activity in
combination with neovestitol [2]

Demonstrated antioxidant
properties; one study showed
higher activity against [3-carotene
consumption than neovestitol [6]

Part of Brazilian Red Propolis
extracts that show cytotoxic
profiles against colon cancer cells

(7] [5]

| Reported Experimental Models | In vivo: LPS-induced peritonitis in mice; collagen-induced arthritis in
mice [4]. In vitro: LPS-activated macrophages (RAW 264.7) [3] | In vivo: Carrageenan-induced migration

model in mice [5] |

Detailed Experimental Data and Protocols

For researchers looking to replicate or build upon these findings, here is a summary of key experimental

methodologies.

Anti-inflammatory Activity Assays

© 2026 Smolecule. All rights reserved. 2/7 Tech Support


https://www.sciencedirect.com/science/article/abs/pii/S1756464617304176
https://www.nature.com/articles/srep36401
http://www.biori.periodikos.com.br/article/doi/10.1016/j.biori.2019.02.001
https://pmc.ncbi.nlm.nih.gov/articles/PMC11200960/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11200960/
https://www.sciencedirect.com/science/article/pii/S1383586610005058
https://www.sciencedirect.com/science/article/pii/S1383586610005058
https://www.sciencedirect.com/science/article/pii/S245207211830114X
http://www.biori.periodikos.com.br/article/doi/10.1016/j.biori.2019.02.001
https://www.sciencedirect.com/science/article/pii/S245207211830114X
http://www.biori.periodikos.com.br/article/doi/10.1016/j.biori.2019.02.001
https://www.nature.com/articles/srep36401
https://www.sciencedirect.com/science/article/abs/pii/S1756464617304176
http://www.biori.periodikos.com.br/article/doi/10.1016/j.biori.2019.02.001
https://www.smolecule.com/products/s13228504?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

e LPS-induced Macrophage Activation (for Neovestitol)

o Cell Line: RAW 264.7 murine macrophage cells [3].
o Stimulation: Lipopolysaccharide (LPS) to induce an inflammatory response [3].
o Key Readouts:
= Nitric Oxide (NO): Quantification of nitrite levels in culture supernatants using the Griess
reaction [3].
= Cell Viability: Assessed using MTT or similar assays to ensure effects are not due to
cytotoxicity [3].
= Cytokine/Chemokine Analysis: Levels of TNF-a, IL-6, IL-1[3, etc., measured by ELISA
or multiplex assays [3] [4].
= Gene Expression: Analysis of inflammatory pathway genes (e.g., NF-kB, TIRAP) via RT-
gPCR or Western blot [3].
o Typical Concentration Range: 0.15 to 0.22 uM for efficacy without cytotoxicity in RAW 264.7
cells [3].

¢ In Vivo Acute Inflammation Model (for Neovestitol)

o Model: LPS-induced acute peritonitis in mice [4].
o Dosing: Subcutaneous administration of neovestitol (e.g., 3 and 10 mg/kg) [4].
o Key Analyses:
= Neutrophil Migration: Quantification of neutrophils in peritoneal lavage fluid [4].
= Intravital Microscopy: Assessment of leukocyte rolling and adhesion in the mesenteric
microcirculation [4].
= ICAM-1 Expression: Evaluation in the mesentery tissue [4].
= Mediator Involvement: Use of specific inhibitors (e.g., aminoguanidine for iNOS) to
probe mechanisms [4].

¢ In Vivo Chronic Inflammation Model (for Neovestitol)

o Model: Collagen-Induced Arthritis (CIA) in DBA-1/J mice [4].
o Dosing: Subcutaneous administration (e.g., 10 mg/kg) over 12 days [4].
o Key Readouts:
= Clinical Score: Assessment of paw swelling and inflammation [4].
= Histological Analysis: Evaluation of joint damage [4].
= Cytokine Levels: Measurement of IL-6, TNF-a, IL-17, and IFN-y in joint homogenates

[4].

Antimicrobial Activity Assays

© 2026 Smolecule. All rights reserved. 3/7 Tech Support


https://www.sciencedirect.com/science/article/abs/pii/S1756464617304176
https://www.sciencedirect.com/science/article/abs/pii/S1756464617304176
https://www.sciencedirect.com/science/article/abs/pii/S1756464617304176
https://www.sciencedirect.com/science/article/abs/pii/S1756464617304176
https://www.sciencedirect.com/science/article/abs/pii/S1756464617304176
https://www.nature.com/articles/srep36401
https://www.sciencedirect.com/science/article/abs/pii/S1756464617304176
https://www.sciencedirect.com/science/article/abs/pii/S1756464617304176
https://www.nature.com/articles/srep36401
https://www.nature.com/articles/srep36401
https://www.nature.com/articles/srep36401
https://www.nature.com/articles/srep36401
https://www.nature.com/articles/srep36401
https://www.nature.com/articles/srep36401
https://www.nature.com/articles/srep36401
https://www.nature.com/articles/srep36401
https://www.nature.com/articles/srep36401
https://www.nature.com/articles/srep36401
https://www.nature.com/articles/srep36401
https://www.smolecule.com/products/s13228504?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

¢ Biofilm and Planktonic Cell Susceptibility
o Model: Multi-species subgingival biofilm formed using the Calgary Biofilm Device (CBD) over 7
days [2].
o Test Agent: Often a specific combination of neovestitol and vestitol (CNV) in a 60/30% ratio [2].
o Treatment: Mature biofilms are treated with CNV for 24 hours [2].
o Key Readouts:
= Metabolic Activity: Measured using assays like 2,3,5-triphenyltetrazolium chloride (TTC)
reduction [2].
= Bacterial Quantification: Profiling of biofilm species using DNA-DNA hybridization
(checkerboard assay) [2].
o Minimum Inhibitory Concentration (MIC): Determined using standard broth microdilution
methods [6].

Summary of Key Biological Findings

The following diagram illustrates the primary anti-inflammatory mechanisms of neovestitol identified

through current research:
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Click to download full resolution via product page
Based on the available data, here is a comparative analysis of the compounds' research standing:

e Neovestitol's Strong Anti-Inflammatory Profile: The most compelling and well-documented
experimental data is for neovestitol's anti-inflammatory activity. Evidence from multiple studies
shows it works through several coordinated mechanisms: inhibiting the NF-kB pathway, promoting
tissue-repairing M2 macrophages, and acting via a nitric oxide-dependent mechanism to reduce
neutrophil migration and adhesion molecule (ICAM-1) expression [3] [4]. Its efficacy in chronic

models like collagen-induced arthritis highlights its therapeutic potential [4].

e Synergistic Antimicrobial Effects: While individual Minimum Inhibitory Concentration (MIC) data
exists [6], recent research highlights that neovestitol and vestitol exhibit strong, synergistic
antimicrobial activity when combined. This combination (CNV) is highly effective against complex
multi-species biofilms relevant to periodontal disease, in some cases outperforming standard

antibiotics like amoxicillin [2].

e Distinct Antioxidant Capacity: Both compounds are established antioxidants, but a direct
comparative study indicated that vestitol possessed higher antioxidant activity than neovestitol in a
specific assay (inhibition of B-carotene consumption) [6]. This suggests their chemical differences,

likely the position of hydroxyl and methoxy groups, meaningfully impact their redox potential.

¢ A Note on Isovestitol: The search results indicate that "isovestitol" is a distinct compound that can be
differentiated from neovestitol using mass spectrometry techniques [7] [5]. However, detailed
biological data for isovestitel was not available in the retrieved literature. Future research should aim
to include isovestitol in comparative biological studies to complete the profile of this isoflavonoid

family.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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